4-{3-[(4,4-difluoro-1-piperidinyl)carbonyl]phenyl}-2-methyl-2-butanol

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-[3-(3-hydroxy-3-methylbutyl)phenyl]methanone
• InChI: InChI=1S/C17H23F2NO2/c1-16(2,22)7-6-13-4-3-5-14(12-13)15(21)20-10-8-17(18,19)9-11-20/h3-5,12,22H,6-11H2,1-2H3
• InChI Key: IUVCNYPGEHQDEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCC(CC2)(F)F)O
• Molecular Formula: C17H23F2NO2
• Molecular Weight: 311.37 g/mol

Description

4-{3-[(4,4-difluoro-1-piperidinyl)carbonyl]phenyl}-2-methyl-2-butanol is a useful research compound. Its molecular formula is C17H23F2NO2 and its molecular weight is 311.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.16968530 g/mol and the complexity rating of the compound is 388. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Chemical Transformations

Compounds with structures similar to "4-{3-[(4,4-difluoro-1-piperidinyl)carbonyl]phenyl}-2-methyl-2-butanol" are frequently studied for their roles in organic synthesis, including the development of novel synthetic methodologies and the creation of complex molecules. For instance, the use of α,ω-(Phenylseleno) carbonyl compounds in sequential ring-closing metathesis and radical cyclization to afford bicyclic products demonstrates the potential for creating complex architectures from simpler precursors (Clive & Cheng, 2001). Similarly, strategies for incorporating difluoromethyl groups into carbonyl compounds underscore the relevance of fluorinated compounds in modern synthetic chemistry (Qin et al., 2005).

Material Science and Luminescence

In material science, the synthesis and characterization of novel compounds often lead to materials with unique properties, such as luminescence. For example, europium (III) complexes with certain ligands exhibit strong photoluminescence emissions, which could be relevant for applications in lighting and displays (Moriguchi et al., 2017).

Pharmacological Applications

Compounds with piperidinyl moieties are of significant interest in pharmacology for their potential biological activities. Research into the synthesis and anti-leukemia activity of certain piperidinium hydrochlorides illustrates the ongoing search for new therapeutic agents (Yang et al., 2009). Additionally, targeting specific receptors in the brain with radioligands for PET imaging demonstrates the application of such compounds in diagnosing and studying neurological conditions (Horti et al., 2019).